BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide on Bfias: Current
Scientific Understanding

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bfias

Cat. No.: B14048044

To the valued researchers, scientists, and drug development professionals,

This document serves as a technical guide on the compound designated as "Bfias." A
comprehensive search of scientific literature and chemical databases has been conducted to
assemble all available information regarding its properties and potential mechanism of action.

Executive Summary

The term "Bfias" is primarily associated with a specific chemical entity registered in the
PubChem database with the unique identifier CID 169544861. While fundamental chemical
and physical properties have been computationally predicted, a thorough search of scientific
literature reveals a significant absence of published research on the biological activity,
mechanism of action, or any experimental evaluation of this compound. Therefore, the core
requirements for a detailed technical guide, including experimental protocols and signaling
pathways, cannot be fulfilled at this time due to the lack of available data.

It is also pertinent to note that the acronym "BFIAS" is used by a commercial entity, Black
Forest Ingredients and Solutions GmbH, which specializes in natural food colorants.[1] This is
considered incidental and unrelated to the chemical compound of interest for this guide.

Compound Identification and Properties

The compound referred to as Bfias is chemically identified as 5-bromospiro[1-
azapentacyclo[10.7.1.02,7.08,20.014,1%licosa-2(7),3,5,8(20),9,11,14,16,18-nonaene-13,9'-
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fluorene].[2] Its fundamental properties, as computed and recorded in the PubChem database,

are summarized below.[2]

Property Value Source

Molecular Formula Cs1H1sBrN PubChem|[2]

Molecular Weight 484.4 g/mol PubChem[2]
5-bromospiro[1-
azapentacyclo[10.7.1.02,7.08,2°,

IUPAC Name 0%4,29]icosa- PubChem][2]
2(7),3,5,8(20),9,11,14,16,18-
nonaene-13,9'-fluorene]

CAS Number 2468082-85-9 PubChem[2]
InChI=1S/C31H18BrN/c32-19-
16-17-28-23(18-19)22-10-7-
14-27-30(22)33(28)29-15-6-5-

InChl Key PubChem|[2]
13-26(29)31(27)24-11-3-1-8-
20(24)21-9-2-4-12-
25(21)31/h1-18H

XLogP3 8.5 PubChem|[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor
1 PubChem][2]

Count

Rotatable Bond Count 0 PubChem|[2]

Mechanism of Action and Biological Activity

A comprehensive search for published studies on the biological activity and mechanism of

action of Bfias (CAS: 2468082-85-9) yielded no specific results. The scientific literature to date

does not appear to contain any investigations into the pharmacological, toxicological, or any

other biological effects of this compound. Therefore, no information on its signaling pathways or

molecular targets can be provided.
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Experimental Protocols

As there are no published studies on the biological activity of Bfias, this guide cannot provide
any detailed methodologies for key experiments.

Signaling Pathways and Logical Relationships

Due to the absence of research on the mechanism of action of Bfias, it is not possible to create
diagrams of any associated signaling pathways or experimental workflows.

Conclusion and Future Directions

The compound designated as Bfias is a chemically defined entity with computed properties
available in public databases. However, it remains an uncharacterized molecule from a
biological perspective. For researchers and drug development professionals, Bfias represents
a novel chemical scaffold with unexplored potential. Future research would need to begin with
foundational in vitro and in silico screening to identify any potential biological activity. This could
include:

» High-throughput screening (HTS): To assess its activity against a wide range of biological
targets.

o Cytotoxicity assays: To determine its effect on various cell lines.
o Target identification studies: To elucidate potential protein binding partners.

Until such research is conducted and published, the mechanism of action and therapeutic
potential of Bfias will remain unknown.

We hope this summary of the currently available information is useful. This guide will be
updated as any new scientific findings on Bfias become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Understanding]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14048044+#bfias-compound-properties-and-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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